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Compound of Interest

Compound Name: Antibacterial agent 210

Cat. No.: B3330050

Synthesis of Penicillin G

The commercial production of Penicillin G is primarily achieved through a biosynthetic process
involving the fermentation of the fungus Penicillium chrysogenum.[1] While total chemical
synthesis is possible, it is not economically viable for large-scale production.[1] The
biosynthesis begins with three precursor amino acids: L-a-aminoadipic acid, L-cysteine, and L-
valine.[1][2][3] The key enzyme, ACV synthetase (ACVS), condenses these amino acids to
form the tripeptide d-(L-a-aminoadipyl)-L-cysteinyl-D-valine (ACV).[1]

The general workflow for the production and isolation of Penicillin G is outlined below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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